molecular formula C13H13BrN2O5 B1216513 1-(4-Bromobenzoyl)piperazine-2,3-dicarboxylic acid CAS No. 94856-92-5

1-(4-Bromobenzoyl)piperazine-2,3-dicarboxylic acid

Cat. No.: B1216513
CAS No.: 94856-92-5
M. Wt: 357.16 g/mol
InChI Key: WDVICMJSSBICSA-UHFFFAOYSA-N
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Description

1-(4-Bromobenzoyl)piperazine-2,3-dicarboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C13H13BrN2O5 and its molecular weight is 357.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

94856-92-5

Molecular Formula

C13H13BrN2O5

Molecular Weight

357.16 g/mol

IUPAC Name

1-(4-bromobenzoyl)piperazine-2,3-dicarboxylic acid

InChI

InChI=1S/C13H13BrN2O5/c14-8-3-1-7(2-4-8)11(17)16-6-5-15-9(12(18)19)10(16)13(20)21/h1-4,9-10,15H,5-6H2,(H,18,19)(H,20,21)

InChI Key

WDVICMJSSBICSA-UHFFFAOYSA-N

SMILES

C1CN(C(C(N1)C(=O)O)C(=O)O)C(=O)C2=CC=C(C=C2)Br

Canonical SMILES

C1CN(C(C(N1)C(=O)O)C(=O)O)C(=O)C2=CC=C(C=C2)Br

Synonyms

1-(4-bromobenzoyl)piperazine-2,3-dicarboxylic acid
1-BBPD
PBB-PZDA

Origin of Product

United States

Synthesis routes and methods

Procedure details

##STR11## To an ice cold solution of piperazine-2,3-dicarboxylic acid (1.74 g/0.01 mole) in aqueous sodium hydroxide (1.2 g/20 ml) was added 4-bromobenzoyl chloride (2.2 g/0.01 mole) over 30 min. The resulting solution was stirred at 0° for 2 h, then allowed to warm to room temperature overnight. The solution was applied to a column of Dowex AG-1-acetate resin and the ninhydrin positive fractions of the 3M acetic acid eluate were combined and evaporated to dryness. Recrystallization of the residue from a 50% aqueous ethanol solution yielded 4-(4-bromobenzoyl)-piperazine-2,3-dicarboxylic acid (800 mg) as a white solid m.p., 218°-20°.
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